2-Bromo-4-chloro-3-methylpyridine

• IUPAC Name: 2-bromo-4-chloro-3-methylpyridine
• InChI: InChI=1S/C6H5BrClN/c1-4-5(8)2-3-9-6(4)7/h2-3H,1H3
• InChI Key: UAHHMJZKBNKCIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1Br)Cl
• Molecular Formula: C6H5BrClN
• Molecular Weight: 206.47 g/mol
• CAS RN: 1211521-46-8

Description

2-Bromo-4-chloro-3-methylpyridine is a chemical compound used as a starting material in the preparation of crown-ester-bipyridines and viologens through sodium or nickel reductive coupling, side chain oxidation, and esterification. It serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyes.

Synthesis Analysis

The synthesis of 2-Bromo-4-chloro-3-methylpyridine involves several steps. One method involves the use of 2-fluoro-4-methylpyridine as a starting material. Another method involves the use of 2-bromo-4-methylpyridine. The overall yield of these synthetic strategies is relatively low, ranging from 3.6% to 29.4%.

Molecular Structure Analysis

The molecular structure of 2-Bromo-4-chloro-3-methylpyridine can be represented by the linear formula C6H5BrClN. The InChI code for this compound is 1S/C6H5BrClN/c1-4-2-3-9-6(7)5(4)8/h2-3H,1H3.

Chemical Reactions Analysis

2-Bromo-4-chloro-3-methylpyridine can undergo various chemical reactions. For instance, it can be used in the preparation of crown-ester-bipyridines and viologens via sodium or nickel reductive coupling, side chain oxidation, and esterification. It can also be used in the synthesis of 2-(2-hydroxyethylsulfanyl)-4-(4-fluorophenyl)-5-(2-aminopyridin-4-yl)imidazole and 2-(2,3-dihydroxypropylsulfanyl)-4-(4-fluorophenyl)-5-(2-aminopyridin-4-yl)imidazole.

Physical And Chemical Properties Analysis

2-Bromo-4-chloro-3-methylpyridine is a solid compound. It has a molecular weight of 206.47. The compound should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Transition Metal Catalysis

• Application : It can be used for the synthesis of a series of organic nitrogen ligands containing pyridine units. .

Total Synthesis of Ocular Age Pigment A2-E

• Application : 2-Bromo-4-chloro-3-methylpyridine is employed in the total synthesis of A2-E. .

Methoxy-2-(2-pyridyl)indoles

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Suzuki Coupling Reactions

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Organic Synthesis and Pharmaceuticals

• Application : Researchers use it as a starting material for various synthetic pathways, including the preparation of crown-ester-bipyridines and viologens. .

Methodology Development in Transition Metal Chemistry

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Safety and Hazards

2-Bromo-4-chloro-3-methylpyridine is classified as a hazardous chemical according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a combustible liquid and can cause skin irritation, serious eye irritation, and respiratory irritation. Safety precautions include avoiding dust formation, avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.